2-((2-(azepan-1-yl)-2-oxoethyl)thio)-3-(3,4-dimethoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-3-(3,4-dimethoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H27N3O4S2/c1-28-17-8-7-15(13-18(17)29-2)25-21(27)20-16(9-12-30-20)23-22(25)31-14-19(26)24-10-5-3-4-6-11-24/h7-8,13H,3-6,9-12,14H2,1-2H3
• InChI Key: XKEYUGRBVDUYND-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)N4CCCCCC4)OC
• Molecular Formula: C22H27N3O4S2
• Molecular Weight: 461.6 g/mol

Description

2-((2-(azepan-1-yl)-2-oxoethyl)thio)-3-(3,4-dimethoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C22H27N3O4S2 and its molecular weight is 461.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Antiviral and Antimicrobial Properties

Compounds structurally related to thieno[3,2-d]pyrimidin-4(3H)-ones have been synthesized and evaluated for their biological activities. For instance, studies have demonstrated the synthesis of derivatives showing virus-inhibiting properties against HIV-1, indicating potential antiviral applications (Novikov, Ozerov, Sim, & Buckheit, 2004). Similarly, other derivatives have been associated with antimicrobial and antifungal activities, suggesting their use in combating microbial infections (Habib, Rida, Badawey, & Fahmy, 1996).

Anti-angiogenic and Anticancer Properties

The bioevaluation of new vascular-targeting and anti-angiogenic thieno[2,3-d]pyrimidin-4(3H)-ones has revealed significant cytotoxicity against various cancer cells, indicating their potential as anticancer drugs. These compounds influence the dynamics of microtubule and F-actin cytoskeletons, showcasing their therapeutic promise in oncology (Gold, Köhler, Lanzloth, Andronache, Anant, Dandawate, Biersack, & Schobert, 2020).

Chemical Synthesis and Modification

Synthetic Pathways

The synthesis and functionalization of thieno[3,2-d]pyrimidin-4(3H)-ones and their analogs have been extensively studied. Research has shown various synthetic routes, including reactions of esters of α-aminothiophene-β-carboxylic acids and lactame or α-aminothiophene-Β-carboxylic acids with lactims, to obtain polymethylene-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine derivatives. These synthetic pathways are crucial for generating a wide range of compounds with potential biological activities (Shvedov, Kharizomenova, & Grinev, 1975).